Cas no 1017778-12-9 (3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID)

• Product Name: 3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• CAS No: 1017778-12-9
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD09832289
• CID: 4567475
• Update Time: 2025-11-02

3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID

• MDL： MFCD09832289
• Inchi： 1S/C11H11F3O2/c1-7-2-4-9(11(12,13)14)6-8(7)3-5-10(15)16/h2,4,6H,3,5H2,1H3,(H,15,16)
• InChI Key： LEZUFWDQUJMBCA-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC(C(F)(F)F)=CC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID

Comprehensive Overview of 3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID (CAS No. 1017778-12-9)

3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID (CAS No. 1017778-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a phenylpropionic acid backbone substituted with a methyl group and a trifluoromethyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Its CAS number 1017778-12-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in fluorinated compounds like 3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID stems from their enhanced metabolic stability and bioavailability, which are pivotal in drug discovery. Recent studies highlight the role of trifluoromethyl groups in improving the lipophilicity and binding affinity of therapeutic agents, aligning with the industry's focus on precision medicine and targeted therapies. This compound's potential applications span anti-inflammatory drugs, enzyme inhibitors, and crop protection agents, addressing key challenges in human health and sustainable agriculture.

From a synthetic chemistry perspective, CAS 1017778-12-9 exemplifies the strategic incorporation of fluorine atoms into aromatic systems—a technique widely adopted to optimize molecular interactions. Researchers frequently search for "how to synthesize trifluoromethylated phenylpropionic acid" or "applications of fluorinated aromatic acids," reflecting the demand for practical methodologies and innovative uses. The compound's robust stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in pharmaceutical formulation.

Environmental and regulatory considerations further elevate the relevance of 3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID. With increasing scrutiny on green chemistry, scientists explore eco-friendly synthesis routes for such fluorinated intermediates. Queries like "biodegradability of trifluoromethyl compounds" or "safe handling of fluorinated acids" underscore the need for sustainable practices. This aligns with global initiatives to reduce the ecological footprint of chemical manufacturing while maintaining efficacy.

In analytical chemistry, CAS No. 1017778-12-9 is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and consistency for end-users. The compound's spectral data is often cataloged in databases to support quality control and patent applications. Its compatibility with high-throughput screening platforms also positions it as a tool for accelerating drug discovery pipelines—a priority for biotech firms investing in AI-driven molecular design.

Market trends indicate rising demand for custom fluorinated building blocks like 3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID, driven by expansions in contract research organizations (CROs) and generic pharmaceutical sectors. Suppliers emphasize batch-to-batch consistency and regulatory compliance to meet stringent industry standards. Frequently asked questions such as "where to buy CAS 1017778-12-9" or "technical specifications of phenylpropionic acid derivatives" highlight the commercial and academic need for reliable sourcing.

In conclusion, 3-[2-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID (CAS No. 1017778-12-9) represents a convergence of innovation in medicinal chemistry, agrochemicals, and material science. Its multifaceted applications and alignment with contemporary research priorities ensure its continued prominence in scientific and industrial landscapes. Future developments may focus on optimizing its synthetic accessibility and exploring novel derivatives to address unmet needs in life sciences.